Cas no 288844-42-8 (5-(4,5-dimethyl-2-hydroxyphenyl)isoxazole)

• Product Name: 5-(4,5-dimethyl-2-hydroxyphenyl)isoxazole
• CAS No: 288844-42-8
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 915256
• PubChem ID: 136024978
• Update Time: 2025-04-19

5-(4,5-dimethyl-2-hydroxyphenyl)isoxazole Chemical and Physical Properties

Names and Identifiers

• 5-(4,5-dimethyl-2-hydroxyphenyl)isoxazole
• 3,4-dimethyl-6-(2H-1,2-oxazol-5-ylidene)cyclohexa-2,4-dien-1-one
• AG-E-93549
• CTK4G2330
• 2-(Isoxazol-5-yl)-4,5-dimethylphenol
• 3,4-Dimethyl-6-(1,2-oxazol-5(2H)-ylidene)cyclohexa-2,4-dien-1-one
• DTXSID50695485
• 288844-42-8
• AKOS006289998

• Inchi： 1S/C11H11NO2/c1-7-5-9(10(13)6-8(7)2)11-3-4-12-14-11/h3-6,13H,1-2H3
• InChI Key： YVRZTAVQMKADHS-UHFFFAOYSA-N
• SMILES： O1C(=CC=N1)C1C(=CC(C)=C(C)C=1)O

Computed Properties

• Exact Mass: 189.07900
• Monoisotopic Mass: 189.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.26000
• LogP: 2.66400